Cas no 655251-62-0 (Butanoic acid, 2-[(5-chloro-2-benzothiazolyl)thio]-)

Butanoic acid, 2-[(5-chloro-2-benzothiazolyl)thio]- structure
655251-62-0 structure
Product Name:Butanoic acid, 2-[(5-chloro-2-benzothiazolyl)thio]-
CAS No:655251-62-0
MF:C11H10ClNO2S2
MW:287.78559923172
CID:1689284
Update Time:2024-09-03

Butanoic acid, 2-[(5-chloro-2-benzothiazolyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-[(5-chloro-2-benzothiazolyl)thio]-
    • Inchi: 1S/C11H10ClNO2S2/c1-2-8(10(14)15)16-11-13-7-5-6(12)3-4-9(7)17-11/h3-5,8H,2H2,1H3,(H,14,15)
    • InChI Key: OBMJWKYEBAYRDH-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(SC1=NC2=CC(Cl)=CC=C2S1)CC

Computed Properties

  • Exact Mass: 286.9843

Experimental Properties

  • Density: 1.49±0.1 g/cm3(Predicted)
  • Boiling Point: 451.5±51.0 °C(Predicted)
  • PSA: 50.19
  • pka: 3.27±0.10(Predicted)
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